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Compound of Interest

Compound Name: 2,6-Difluoro-3-methylaniline

Cat. No.: B1354943 Get Quote

Introduction

2,6-Difluoro-3-methylaniline is a fluorinated aromatic amine that serves as a key building

block in the synthesis of specialized agrochemicals. Its unique substitution pattern, featuring

two ortho-fluorine atoms and a methyl group, imparts specific physicochemical properties to the

resulting active ingredients, influencing their biological activity, metabolic stability, and

environmental fate. In agrochemical research, this intermediate is particularly valuable for the

development of novel fungicides and herbicides, contributing to the creation of crop protection

agents with enhanced efficacy and targeted modes of action.

Application in Fungicide Synthesis
A notable application of 2,6-Difluoro-3-methylaniline is in the synthesis of potent triazole

fungicides. One such example is the fungicide N-(1-(2,6-difluoro-3-methylphenyl)-2-(1,2,4-

triazol-1-yl)ethyl)picolinamide. This compound has demonstrated significant fungicidal activity

against a range of plant pathogens.

Synthetic Pathway
The synthesis of N-(1-(2,6-difluoro-3-methylphenyl)-2-(1,2,4-triazol-1-yl)ethyl)picolinamide from

2,6-Difluoro-3-methylaniline proceeds through a multi-step pathway. The general workflow

involves the formation of a key intermediate, an α-bromoacetophenone derivative, which is

then subjected to reduction, triazole substitution, and final amidation to yield the target

fungicide.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1354943?utm_src=pdf-interest
https://www.benchchem.com/product/b1354943?utm_src=pdf-body
https://www.benchchem.com/product/b1354943?utm_src=pdf-body
https://www.benchchem.com/product/b1354943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,6-Difluoro-3-methylaniline Friedel-Crafts Acylation
(Bromoacetyl bromide, AlCl3)

2-Bromo-1-(2,6-difluoro-3-
methylphenyl)ethan-1-one

Reduction
(NaBH4)

2-Bromo-1-(2,6-difluoro-3-
methylphenyl)ethan-1-ol

Triazole Substitution
(1,2,4-Triazole, NaH)

1-(2,6-Difluoro-3-methylphenyl)-2-
(1,2,4-triazol-1-yl)ethan-1-ol Thionyl Chloride Treatment 1-(1-Chloro-2-(2,6-difluoro-3-methylphenyl)

ethyl)-1H-1,2,4-triazole
Azidation & Reduction
(NaN3, then H2/Pd-C)

1-(2,6-Difluoro-3-methylphenyl)-2-
(1,2,4-triazol-1-yl)ethan-1-amine

Amidation
(Picolinoyl chloride)

N-(1-(2,6-difluoro-3-methylphenyl)-2-
(1,2,4-triazol-1-yl)ethyl)picolinamide

(Target Fungicide)

Fungal Cell

Acetyl-CoA

Ergosterol Biosynthesis Pathway

Lanosterol

C14-demethylase (CYP51)

Ergosterol

Fungal Cell Membrane

Membrane Disruption &
 Fungal Cell Death

Leads to

Triazole Fungicide
(derived from 2,6-Difluoro-3-methylaniline)

Inhibition

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

To cite this document: BenchChem. [Application of 2,6-Difluoro-3-methylaniline in
Agrochemical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1354943#application-of-2-6-difluoro-3-methylaniline-
in-agrochemical-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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